2-(4-ethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one

• IUPAC Name: 2-(4-ethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1-one
• InChI: InChI=1S/C25H18FN3O2/c1-2-16-10-12-19(13-11-16)29-15-22(20-8-3-4-9-21(20)25(29)30)24-27-23(28-31-24)17-6-5-7-18(26)14-17/h3-15H,2H2,1H3
• InChI Key: DKLKARMMVOPYEW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C=C(C3=CC=CC=C3C2=O)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C25H18FN3O2
• Molecular Weight: 411.4 g/mol

Description

2-(4-ethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one is a useful research compound. Its molecular formula is C25H18FN3O2 and its molecular weight is 411.436. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to "2-(4-ethylphenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]isoquinolin-1(2H)-one" have been extensively documented. Studies demonstrate the creation of various derivatives through methods such as refluxing, S-arylation, and one-pot three-component synthesis. These methods have enabled the development of compounds with potential biological activities, characterized using techniques like NMR, IR, Mass spectral studies, and single crystal X-ray diffraction. Such research lays the groundwork for further exploration of these compounds' therapeutic potential and chemical properties (Mamatha S.V et al., 2019), (Y. Riadi et al., 2021).

Biological Activities and Potential Applications

The derivatives and related compounds have been evaluated for various biological activities, including antibacterial, antifungal, anticancer, and enzyme inhibition effects. Studies have shown promising results in these areas, suggesting potential therapeutic applications. For example, certain compounds exhibited remarkable anti-tuberculosis activity, superior antimicrobial activities against multiple strains, potent cytotoxic activity against cancer cell lines, and inhibition towards specific enzymes relevant in cancer treatment (Mamatha S.V et al., 2019), (Y. Riadi et al., 2021), (Yilin Fang et al., 2016).

Photophysical and Fluorescent Properties

Research into the photophysical and fluorescent properties of naphthalimide derivatives, closely related to the chemical structure of interest, has provided insights into their applications as chemosensors. These studies have explored the compounds' ability to detect ions and their reversible colorimetric and fluorescent responses, offering potential utility in environmental monitoring and biological imaging (Liang Zhang et al., 2020).